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Compound of Interest

Compound Name: Perfluamine

Cat. No.: B110025

A Note on Terminology: The term "Perfluamine” is not a standard chemical classification. This
document focuses on per- and polyfluoroalkyl substances (PFAS), specifically perfluorinated
compounds (PFCs) and fluoropolymers, which are widely used in the electronics industry for
their unigue properties. These materials, including brands like Galden® PFPE and Fluorinert®,
are critical in various high-tech applications.

Application Note 1: Electronic Reliability Testing

Perfluorinated fluids are extensively used for electronic reliability testing due to their excellent
dielectric properties, high thermal and chemical stability, and wide range of operating
temperatures.[1][2] These fluids are ideal for thermal shock testing, hermetic seal verification,
and environmental stress testing.[2]

Key Applications:

o Thermal Shock Testing: Components are subjected to extreme temperature changes to
assess their durability.[2]

o Hermetic Sealing Verification: Ensures the airtight sealing of electronic parts to prevent
contamination.[2]

e Gross and Fine Leak Testing: Used as detector and indicator fluids to identify leaks in
electronic components.[3]
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 Liquid Burn-In/Stress Screening: Components are tested under electrical load at elevated
temperatures to identify early failures.[3]

Quantitative Data for Electronic Testing Fluids:

Property FL-50 FL-98 FL-125 FL-165
Boiling Point (°C) 50 98 125 165
Freezing Point
<-80 <-60 -55 -57
Q)
Liquid Density
1.61 1.78 1.8 1.86
(g/cm?)
Kinematic
_ _ 0.5 0.8 0.68 2.2
Viscosity (cSt)
Dielectric High High High High
[ [ [ [
Strength J g J J

Source: Fluorez Technology Ltd.[3]

Experimental Protocol 1: Thermal Shock Testing of
a Surface Mount Device (SMD)

Objective: To evaluate the resistance of an SMD to rapid and extreme temperature changes
using a perfluorinated fluid.

Materials:

» Perfluorinated fluids with low and high boiling points (e.g., FL-50 for cold bath, FL-165 for hot
bath).[3]

o Two temperature-controlled baths.
e Test SMDs.

o Component carrier/basket.
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 Visual inspection microscope.
» Electrical testing equipment.
Methodology:

o Bath Preparation:

o Fill the "cold bath" with the low boiling point fluid and stabilize it at the desired low
temperature (e.g., -65°C).

o Fill the "hot bath" with the high boiling point fluid and stabilize it at the desired high
temperature (e.g., +150°C).

e Initial Inspection:
o Visually inspect the SMDs under a microscope for any pre-existing physical defects.
o Perform an initial electrical test to confirm functionality.

e Thermal Shock Cycling:

Place the SMDs in the carrier basket.

[e]

o

Immerse the basket in the hot bath for a specified dwell time (e.g., 15 minutes).

[¢]

Rapidly transfer the basket (e.g., within 10 seconds) to the cold bath for the same dwell
time.

[¢]

This completes one cycle. Repeat for the required number of cycles (e.g., 100, 500, or
1000 cycles).

o Post-Test Analysis:
o After the final cycle, allow the SMDs to return to ambient temperature.

o Perform a thorough visual inspection for any signs of cracking, delamination, or other
physical damage.
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o Conduct a final electrical test to check for any degradation in performance.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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